2-Chloropropionic acid

• CAS No.: 598-78-7
• Product Name: 2-Chloropropionic acid
• Molecular Formula: C3H5ClO2; CH3CHClCOOH; C3H5ClO2
• Molecular Weight: 108.52 g/mol
• IUPAC Name: 2-chloropropanoic acid
• Standard InChI: InChI=1S/C3H5ClO2/c1-2(4)3(5)6/h2H,1H3,(H,5,6)
• Standard InChIKey: GAWAYYRQGQZKCR-UHFFFAOYSA-N
• SMILES: CC(C(=O)O)Cl
• Canonical SMILES: CC(C(=O)O)Cl
• Boiling Point: 366 °F at 760 mm Hg (USCG, 1999); 185.0 °C; 186 °C
• Colorform: CRYSTALS
• Density: 1.2585 at 68 °F (USCG, 1999); 1.2585 @ 20 °C/4 °C; 1.3 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.001
• Flash Point: 225 °F (USCG, 1999); 225 °F (107 °C) (CLOSED CUP); 106 °C c.c.
• Melting Point: -12.1 °C; -12 °C
• Physical Description: Chloropropionic acid appears as a colorless to white colored crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.; 2-chloropropionic acid appears as a pale liquid with a slight odor. Sinks in and mixes with water. Only aluminum, stainless steel or steel covered with a protective lining or coating may contact the liquid or vapor.; COLOURLESS-TO-YELLOW LIQUID WITH PUNGENT ODOUR.
• Description: 2-chloropropionic acid appears as a pale liquid with a slight odor. Sinks in and mixes with water. Only aluminum, stainless steel or steel covered with a protective lining or coating may contact the liquid or vapor.; Chloropropionic acid appears as a colorless to white colored crystalline solid. Denser than water. Contact may irritate skin, eyes and mucous membranes. May be toxic by ingestion, inhalation and skin absorption. Used to make other chemicals.
• Related CAS: 16987-02-3 (hydrochloride salt)
• Solubility: 9.22 M; SOL IN ALL PROP IN WATER, ALC, ETHER; SOL IN ACETONE; Solubility in water: miscible
• Synonyms: 2-chloropropionate; 2-chloropropionic acid; 2-chloropropionic acid, (S)-isomer; 2-chloropropionic acid, sodium salt; sodium-2-chloropropionate
• Vapor Density: Relative vapor density (air = 1): 3.75
• Vapor Pressure: 0.13 torr @ 20 °C; Vapor pressure, kPa at 20 °C: 0.10
• PubChem Compound: 11734
• Last Modified: Nov 11 2021